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Compound of Interest

Compound Name: Quinapyramine sulfate

Cat. No.: B1615655 Get Quote

An In-depth Technical Guide to Quinapyramine
Sulfate
Quinapyramine sulfate is a potent trypanocidal agent predominantly utilized in veterinary

medicine for the treatment and prevention of trypanosomiasis in a variety of livestock. This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, mechanism of action, and pharmacological data, tailored for researchers, scientists,

and professionals in drug development.

Chemical Structure and Physicochemical Properties
Quinapyramine sulfate is an aminoquinaldine derivative.[1] Its chemical name is 4-amino-6-

[(2-amino-1,6-dimethylpyrimidin-4-ylidene)amino]-1,2-dimethylquinolin-1-ium-4-amine;methyl

hydrogen sulfate;methyl sulfate. The compound is typically available as a white to off-white

crystalline powder that is soluble in water.[2]

Below is a diagram illustrating the chemical structure of Quinapyramine.

Caption: Chemical structure of the Quinapyramine cation.

Table 1: Physicochemical Properties of Quinapyramine Sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1615655?utm_src=pdf-interest
https://www.benchchem.com/product/b1615655?utm_src=pdf-body
https://www.benchchem.com/product/b1615655?utm_src=pdf-body
https://www.interchemie.com/veterinary-medicines/interquin
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.benchchem.com/product/b1615655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3270-78-8 [3][4][5]

Molecular Formula C19H28N6O8S2 [4]

Molecular Weight 532.6 g/mol [4]

Appearance
White to off-white crystalline

powder
[2]

Solubility Soluble in water [2]

Melting Point 203-207°C [2]

Purity ≥ 99% [2]

Shelf Life 5 years (when stored properly) [2]

Storage
Store in a cool, dry place,

away from light
[2]

Mechanism of Action
Quinapyramine sulfate's primary mechanism of action as a trypanocidal agent involves the

disruption of energy production within the trypanosome parasite.[6] It specifically interferes with

crucial enzymes in the electron transport chain, a vital pathway for generating adenosine

triphosphate (ATP) in the parasite's mitochondria.[6][7] By inhibiting this energy production,

Quinapyramine sulfate ultimately leads to the death of the trypanosome.[6] While it can

exhibit some toxicity to mammalian cells, it demonstrates greater selectivity for trypanosomes,

allowing it to target and eliminate the parasite without causing significant harm to the host

animal.[6]
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Infection with
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Treat with QS (2.5 mg/kg)

Day 9 p.i.
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Treat with QS + FCA

Day 9 p.i.

Group III:
Treat with FCA

Day 9 p.i.

Group IV:
Infected Control

Group V:
Uninfected Control

Monitor: Parasitemia,
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End: Analyze Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. interchemie.com [interchemie.com]

2. Quinapyramine Sulphate Manufacturer in Ahmedabad [anglebiopharma.com]

3. cleanchemlab.com [cleanchemlab.com]

4. Quinapyramine Sulfate | C19H28N6O8S2 | CID 197022 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1615655?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615655?utm_src=pdf-custom-synthesis
https://www.interchemie.com/veterinary-medicines/interquin
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.cleanchemlab.com/Quinapyramine-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/197022
https://pubchem.ncbi.nlm.nih.gov/compound/197022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. GSRS [gsrs.ncats.nih.gov]

6. nawanlab.com [nawanlab.com]

7. pharma a.pptx....... .................. | PPTX [slideshare.net]

To cite this document: BenchChem. [Understanding the chemical structure and properties of
Quinapyramine sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615655#understanding-the-chemical-structure-and-
properties-of-quinapyramine-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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